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Compound of Interest

Compound Name: AF 568 DBCO

Cat. No.: B12363973

Get Quote

An In-depth Technical Guide to the Fundamental Properties of AF 568 DBCO

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core properties and applications of Alexa

Fluor 568 dibenzocyclooctyne (AF 568 DBCO), a fluorescent probe widely utilized in

bioorthogonal chemistry for the labeling and visualization of biomolecules.

Core Properties
AF 568 DBCO is a bright, photostable, and hydrophilic fluorophore functionalized with a

dibenzocyclooctyne (DBCO) group.[1][2] The DBCO moiety allows for copper-free click

chemistry, a type of strain-promoted alkyne-azide cycloaddition (SPAAC), enabling the covalent

labeling of azide-modified biomolecules in living cells and whole organisms without the toxicity

associated with copper catalysts.[1][2][3] The AF 568 dye is structurally identical to Alexa

Fluor® 568.[3][4]

Physicochemical and Spectral Properties
The fundamental physicochemical and spectral properties of AF 568 DBCO are summarized in

the table below. These properties make it an excellent choice for various fluorescence-based
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applications, including confocal microscopy, super-resolution microscopy, and flow cytometry.

[4]

Property Value Reference(s)

Molecular Weight ~1197.5 g/mol [1]

Molecular Formula C₆₆H₈₀N₆O₁₁S₂ [1]

Appearance Dark violet solid [1]

Excitation Maximum 572 - 579 nm [1][5][6]

Emission Maximum 598 - 603 nm [1][5][6]

Extinction Coefficient ~88,000 - 94,238 cm⁻¹M⁻¹ [1][3]

Fluorescence Quantum Yield 0.69 (for Alexa Fluor 568) [1]

Solubility Good in water, DMSO, DMF [2][3]

Storage Conditions -20°C in the dark, desiccated [1][2]

Reactivity and Kinetics
The DBCO group is one of the most reactive cyclooctynes for SPAAC, exhibiting a significantly

higher reaction rate with azides compared to other cyclooctynes and even copper-catalyzed

click reactions (CuAAC).[1][2] This high reactivity allows for efficient labeling at low

concentrations and physiological temperatures.

While a specific second-order rate constant for the reaction of AF 568 DBCO with a particular

azide is not readily available in the searched literature, the rate constants for DBCO derivatives

with benzyl azide are in the range of 0.24 to 0.96 M⁻¹s⁻¹. The reactivity of DBCO can be

influenced by the substituents on the aromatic rings and the nature of the azide reaction

partner.

Experimental Protocols
Detailed methodologies for common applications of AF 568 DBCO are provided below. These

protocols serve as a starting point and may require optimization for specific experimental
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systems.

Protocol 1: Labeling of Azide-Modified Proteins in Cell
Lysates
This protocol describes the general procedure for labeling azide-modified proteins in a cell

lysate using AF 568 DBCO.

Materials:

Azide-modified protein lysate

AF 568 DBCO

Phosphate-buffered saline (PBS)

Protease inhibitors

Procedure:

Thaw the azide-modified protein lysate on ice.

Prepare a stock solution of AF 568 DBCO in DMSO (e.g., 10 mM).

Add the AF 568 DBCO stock solution to the protein lysate to a final concentration of 20-100

µM.

Incubate the reaction for 1-2 hours at room temperature, protected from light.

The labeled protein sample is now ready for downstream analysis such as SDS-PAGE or

western blotting.

Protocol 2: Live-Cell Imaging of Metabolically Labeled
Proteins
This protocol outlines the metabolic incorporation of an azide-bearing amino acid analog, L-

azidohomoalanine (AHA), into newly synthesized proteins in cultured cells, followed by

fluorescent labeling with AF 568 DBCO for live-cell imaging.[1]
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Materials:

Cultured mammalian cells

Methionine-free cell culture medium

L-azidohomoalanine (AHA)

AF 568 DBCO

Live-cell imaging medium

PBS

Procedure:

Culture cells to the desired confluency.

Replace the culture medium with pre-warmed methionine-free medium supplemented with

25-50 µM AHA.

Incubate the cells for 4-24 hours to allow for AHA incorporation into newly synthesized

proteins.[1]

Wash the cells twice with warm PBS.

Add pre-warmed live-cell imaging medium containing 5-20 µM AF 568 DBCO to the cells.[1]

Incubate the cells for 30-60 minutes at 37°C in a CO₂ incubator, protected from light.[1]

Wash the cells three times with pre-warmed live-cell imaging medium.

Proceed with live-cell imaging using a fluorescence microscope with appropriate filter sets

for AF 568.

Visualizations
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Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)
Reaction
The following diagram illustrates the bioorthogonal reaction between an azide-modified

biomolecule and AF 568 DBCO, forming a stable triazole linkage.

Reactants

ProductBiomolecule-N₃

Biomolecule-Triazole-AF 568

+

AF 568-DBCO

Copper-free click chemistry reaction between an azide and DBCO.

Click to download full resolution via product page

Copper-free click chemistry reaction between an azide and DBCO.

General Experimental Workflow for Live-Cell Labeling
The diagram below outlines the key steps involved in the metabolic labeling and subsequent

fluorescent tagging of biomolecules in living cells using AF 568 DBCO.
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Live-Cell Labeling Workflow

1. Metabolic Labeling
(e.g., AHA incorporation)

2. Wash Cells
(Remove excess azide precursor)

3. AF 568 DBCO Incubation
(Strain-promoted click reaction)

4. Wash Cells
(Remove unbound dye)

5. Fluorescence Imaging
(Confocal, Super-resolution)

Workflow for live-cell labeling with AF 568 DBCO.

Click to download full resolution via product page

Workflow for live-cell labeling with AF 568 DBCO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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